![molecular formula C23H28ClN7O2S B607923 HCI-2184 CAS No. 1341200-61-0](/img/no-structure.png)
HCI-2184
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Overview
Description
HCI-2184 is a Nek2 inhibitor. It acts by successfully mitigating drug resistance in bortezomib-resistant multiple myeloma/ It is also a potent AXL kinase inhibitor.
Scientific Research Applications
Multidisciplinary Nature of HCI Research
HCI in Data-Intensive Science and Reproducibility
In the era of data-intensive science, HCI plays a crucial role in addressing challenges of research reproducibility and reuse. HCI methods are being systematically applied to design interactive tools that support research documentation, preservation, and sharing. This aspect is vital in the context of computational and data-intensive sciences, such as those conducted at CERN, highlighting HCI's importance in promoting effective Research Data Management (RDM) tools and motivating reproducible research practices (Feger, 2020).
HCI in Citizen Science
HCI methods are also crucial in citizen science projects, like Creek Watch. By applying HCI principles, researchers can ensure that data collected by volunteers is not only useful but also usable for scientific purposes. HCI methodologies have been successfully applied in designing both the data collection interfaces and the data delivery mechanisms to end users, including scientists and water management professionals (Kim et al., 2011).
Impact on Ethical and Legal Aspects of Research
HCI in Traditional Chinese Medicine
Interestingly, HCI technology, specifically High Content Imaging (HCI), is used in the research of traditional Chinese medicine. This application illustrates the versatility of HCI in the scientific field, where it aids in the screening of active components and understanding their mechanisms in complex systems like traditional Chinese medicine (Zhao et al., 2022).
properties
CAS RN |
1341200-61-0 |
---|---|
Product Name |
HCI-2184 |
Molecular Formula |
C23H28ClN7O2S |
Molecular Weight |
502.03 |
IUPAC Name |
2-[[5-Chloro-2-[[4-(4-methyl-1-piperazinyl)phenyl]amino]-4-pyrimidinyl]amino]-N,N-dimethyl-benzenesulfonamide |
InChI |
InChI=1S/C23H28ClN7O2S/c1-29(2)34(32,33)21-7-5-4-6-20(21)27-22-19(24)16-25-23(28-22)26-17-8-10-18(11-9-17)31-14-12-30(3)13-15-31/h4-11,16H,12-15H2,1-3H3,(H2,25,26,27,28) |
InChI Key |
DUVYKNYFBDYPNC-UHFFFAOYSA-N |
SMILES |
O=S(C1=CC=CC=C1NC2=NC(NC3=CC=C(N4CCN(C)CC4)C=C3)=NC=C2Cl)(N(C)C)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
HCI-2184; HCI2184; HCI 2184; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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